Cas no 1021071-06-6 (N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide)

• Product Name: N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide
• CAS No: 1021071-06-6
• MF: C₁₄H₉BrFN₃O₂S
• MW: 382.207564115524
• CID: 6123647
• PubChem ID: 42110879
• Update Time: 2025-06-13

N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide
• N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-2-(4-fluorophenyl)acetamide
• F5093-0149
• 1021071-06-6
• AKOS024496912

• Inchi： 1S/C14H9BrFN3O2S/c15-11-6-5-10(22-11)13-18-19-14(21-13)17-12(20)7-8-1-3-9(16)4-2-8/h1-6H,7H2,(H,17,19,20)
• InChI Key： GTGQHGNTYNUVEI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2SC(Br)=CC=2)O1)(=O)CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 380.95829g/mol
• Monoisotopic Mass: 380.95829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide

Comprehensive Overview of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide (CAS No. 1021071-06-6)

The compound N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide, identified by its CAS number 1021071-06-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-oxadiazole ring and 5-bromothiophene moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide has surged, driven by their versatility in drug discovery. The fluorophenyl group enhances the molecule's lipophilicity, which is crucial for improving membrane permeability—a key factor in the development of central nervous system (CNS) drugs. This aligns with current trends in neuroscience research, where scientists are exploring novel treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The 1,3,4-oxadiazole core is another highlight of this compound, known for its stability and electron-rich properties. This makes it an excellent candidate for medicinal chemistry applications, particularly in designing enzyme inhibitors. For instance, researchers are investigating its potential as a tyrosine kinase inhibitor, a class of compounds widely used in cancer therapy. The inclusion of a bromothiophene group further enhances its reactivity, enabling precise modifications for targeted drug design.

From a synthetic chemistry perspective, CAS No. 1021071-06-6 offers a fascinating case study. Its synthesis typically involves multi-step reactions, including cyclization and amide bond formation, which are topics of interest in organic synthesis communities. The compound's structure-activity relationship (SAR) is also a hot topic, as researchers aim to optimize its properties for specific applications. This has led to increased searches for "oxadiazole derivatives in drug design" and "bromothiophene applications in medicinal chemistry."

Beyond pharmaceuticals, N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide has potential in agrochemical research. Its structural motifs are similar to those found in pesticides and herbicides, making it a subject of study for sustainable agriculture solutions. With growing global concerns about food security, the exploration of eco-friendly agrochemicals has become a priority, further elevating the relevance of this compound.

In conclusion, CAS No. 1021071-06-6 represents a versatile and highly functionalized molecule with broad applications in drug discovery, agrochemical development, and material science. Its unique combination of 1,3,4-oxadiazole, bromothiophene, and fluorophenyl groups makes it a valuable subject for ongoing research. As scientific inquiries into heterocyclic chemistry continue to expand, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.